Cas no 1261605-99-5 (3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261605-99-5
• MF: C₁₁H₉F₅O₃
• MW: 284.179381132126
• CID: 4791456
• Update Time: 2025-06-08

3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C11H9F5O3/c12-10(13)8-3-2-7(19-11(14,15)16)5-6(8)1-4-9(17)18/h2-3,5,10H,1,4H2,(H,17,18)
• InChI Key： OFMDXIPXDRVZIN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid

Introduction to 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic Acid (CAS No. 1261605-99-5)

The compound 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261605-99-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate aromatic and fluorinated substituents, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The structural motif of this compound, featuring a propionic acid moiety linked to a biphenyl derivative with specific fluorine and methoxy functional groups, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms, owing to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of both difluoromethyl and trifluoromethoxy groups in 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid enhances its chemical diversity and functional potential. These substituents are known to improve lipophilicity, reduce susceptibility to enzymatic degradation, and enhance binding interactions with biological targets. Such features make this compound an attractive scaffold for designing novel therapeutic agents with improved efficacy and selectivity.

Recent studies have highlighted the role of fluorinated aromatic compounds in the development of anti-inflammatory, anticancer, and antimicrobial agents. The specific arrangement of fluorine and methoxy groups in 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid suggests potential bioactivity against various disease states. For instance, the difluoromethyl group is often employed to enhance metabolic stability, while the trifluoromethoxy group can influence electronic properties and interactions with biological receptors. This dual functionality makes the compound a versatile building block for medicinal chemists.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly assess the potential interactions of 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid with target proteins. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Such findings align with the growing interest in developing fluorinated derivatives as anti-inflammatory agents.

The synthesis of 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are essential for achieving high yields and purity. Recent advances in synthetic organic chemistry have made it possible to construct complex fluorinated structures with greater efficiency, thereby facilitating the exploration of this compound's pharmacological potential.

Beyond its pharmaceutical applications, 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid may also find utility in materials science and agrochemical research. Fluorinated compounds are known for their unique electronic properties and stability under harsh conditions, making them valuable in the development of advanced materials such as liquid crystals and organic semiconductors. Additionally, their resistance to degradation ensures prolonged activity in agrochemical formulations, contributing to sustainable agriculture practices.

The biological evaluation of 3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid is currently underway in several research laboratories. Initial in vitro studies have demonstrated promising results regarding its ability to modulate key signaling pathways associated with inflammation and cancer. The propionic acid moiety is particularly interesting as it can serve as a linker for further derivatization, allowing researchers to fine-tune bioactivity through structural modifications. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into clinical applications.

In conclusion,3-(2'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261605-99-5) represents a significant advancement in medicinal chemistry with broad applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable tool for drug discovery and development. As research continues to uncover its full potential,this compound is poised to make substantial contributions to human health and industrial innovation.